Cas no 1806932-49-9 (5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide
• CAS No: 1806932-49-9
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4884636
• Update Time: 2025-06-11

5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-4(6(8)9)2-12-7(10)5(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： VPGHCLMEFCQKEA-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C(F)F)C=1C)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Additional information on 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide (CAS No. 1806932-49-9)

5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide (CAS No. 1806932-49-9) is a highly specialized sulfonamide derivative with a unique pyridine backbone, featuring both difluoromethyl and fluoro substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular structure, characterized by the presence of fluorine atoms, enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery and crop protection applications.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which could target enzymes involved in disease pathways or pest resistance. The compound's CAS No. 1806932-49-9 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide lies in its selective reactivity. The difluoromethyl group introduces electron-withdrawing properties, while the fluoro substituent fine-tunes the molecule's lipophilicity. These features are critical for optimizing drug bioavailability and pesticide efficacy. Industry experts often query its synthetic routes, with particular interest in green chemistry approaches to minimize environmental impact during production.

The compound's potential extends to cancer research, where sulfonamide moieties are explored for their ability to modulate kinase activity. Additionally, its agrochemical applications align with global trends toward resistance management and reduced chemical load in farming. As regulatory frameworks evolve, 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide is being evaluated for compliance with REACH and other safety standards.

From a commercial perspective, suppliers of CAS No. 1806932-49-9 emphasize its high purity grades (>98%) to meet the stringent requirements of GMP manufacturing. The compound's stability under ambient conditions further enhances its appeal for large-scale applications. Recent patents highlight its incorporation into next-generation formulations, underscoring its versatility across industries.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-methylpyridine-3-sulfonamide represents a cutting-edge fluorinated building block with multifaceted applications. Its CAS No. 1806932-49-9 serves as a gateway for researchers exploring structure-based design and molecular optimization. As scientific inquiries into sustainable chemistry and targeted therapies expand, this compound is poised to play a pivotal role in advancing both human health and environmental stewardship.